5-fluoro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-2-methoxybenzene-1-sulfonamide

• IUPAC Name: 5-fluoro-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C18H21FN2O5S/c1-25-16-3-2-15(19)10-17(16)27(23,24)20-11-13-4-7-21(8-5-13)18(22)14-6-9-26-12-14/h2-3,6,9-10,12-13,20H,4-5,7-8,11H2,1H3
• InChI Key: INKZBTSHBAYSCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NCC2CCN(CC2)C(=O)C3=COC=C3
• Molecular Formula: C18H21FN2O5S
• Molecular Weight: 396.4 g/mol
• CAS No.: 1396767-15-9

Description

5-fluoro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-2-methoxybenzene-1-sulfonamide is a synthetic, research-grade chemical compound belonging to the fluorinated sulfonamide class. This agent is of significant interest in medicinal chemistry and pharmacology research, particularly in the investigation of enzyme inhibition and ion channel modulation. Its structure, which incorporates a benzenesulfonamide group linked to a furanoyl-piperidine moiety, is characteristic of compounds designed for high-affinity interactions with biological targets. Preliminary research on sulfonamides with structural similarities suggests potential application in neuroscientific and pain research. Fluorinated sulfonamides have been demonstrated to exhibit carbonic anhydrase inhibitory (CAI) activity, which represents a novel mechanism for investigating neuropathic pain conditions . Studies on analogous compounds have shown that such inhibition can reverse allodynia by modulating intracellular pH in sensory neurons . Furthermore, related sulfonamide derivatives have been documented as modulators of voltage-gated sodium channels (NaV), a primary target for the development of agents for neuropathic pain and arrhythmia . The presence of the fluorine atom is a strategic modification known to enhance a compound's lipophilicity, metabolic stability, and membrane permeability, thereby improving its overall pharmacological profile in preclinical research . This compound is provided For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Biological Activity

5-fluoro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-2-methoxybenzene-1-sulfonamide is a compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article synthesizes existing research findings, case studies, and relevant data tables to provide a comprehensive overview of the biological activity associated with this compound.

Chemical Structure and Properties

The compound's structure is characterized by the following components:

• 5-Fluoro group: Enhances the compound's reactivity and biological activity.
• Furan-3-carbonyl piperidine moiety: Contributes to its pharmacological properties.
• Methoxybenzene sulfonamide: Imparts additional functional properties.

Table 1: Structural Components

Component	Description
Fluorine	Enhances reactivity
Furan	Provides unique interaction capabilities
Piperidine	Influences binding affinity
Methoxy group	Affects lipophilicity and solubility
Sulfonamide	Contributes to biological activity

Anticancer Properties

Research has indicated that 5-fluoro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-2-methoxybenzene-1-sulfonamide exhibits significant anticancer activity. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including non-small cell lung cancer (NSCLC) and others.

Case Study: NSCLC Cell Lines

In a study assessing the efficacy of this compound against A549 cells (a human NSCLC cell line), it was found that the compound exhibited an IC50 value comparable to established chemotherapeutics, indicating strong potential as an anticancer agent.

The proposed mechanism through which this compound exerts its effects involves:

• Inhibition of key signaling pathways: It has been suggested that the compound interferes with pathways critical for tumor growth and survival, such as the MAPK/ERK pathway.
• Induction of apoptosis: The compound promotes apoptosis through mitochondrial pathways, increasing pro-apoptotic factors while decreasing anti-apoptotic proteins.

Table 2: Biological Activity Summary

Activity Type	Observed Effect	Reference
Anticancer	Induces apoptosis
Cell proliferation	Inhibition in A549 cells
Signaling pathway	MAPK/ERK inhibition

Potential Therapeutic Uses

Given its biological activity, 5-fluoro-N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-2-methoxybenzene-1-sulfonamide is being explored for various therapeutic applications beyond oncology:

• Muscarinic receptor antagonism: The compound may serve as a muscarinic receptor antagonist, potentially useful in neurological disorders.
• Metabolic modulation: It shows promise in modulating metabolic pathways, which could be beneficial in conditions like diabetes or obesity.

Research Findings

Recent studies have highlighted the compound's ability to modulate immune responses, suggesting it may also have applications in immunotherapy. For instance, combining this compound with other agents has shown synergistic effects in preclinical models.

Comparison with Similar Compounds

Structural Analogues with Sulfonamide and Heterocyclic Motifs

Compound A : 5-Bromo-N-(4-chloro-3-(trifluoromethyl)phenyl)-1-(furan-3-carbonyl)indoline-6-sulfonamide (15g)

• Key Differences :
  • Replaces the methoxybenzene sulfonamide with an indoline-sulfonamide core.
  • Incorporates bromo, chloro, and trifluoromethyl substituents instead of fluoro and methoxy groups.
• Implications: The trifluoromethyl group enhances lipophilicity and metabolic stability compared to the fluoro-methoxy combination in the target compound.

Compound B : N-(5-Bromo-2-methoxypyridin-3-yl)-2,4-difluorobenzenesulfonamide

• Key Differences: Substitutes the piperidine-furan carbonyl group with a bromo-methoxypyridine ring. Features a difluorobenzenesulfonamide instead of a mono-fluoro-methoxybenzene sulfonamide.
• Implications :
  • The pyridine ring may improve water solubility but reduce membrane permeability compared to the piperidine-furan system.
  • Difluoro substitution could enhance electronic effects but reduce steric compatibility with hydrophobic binding pockets.

Compound C : 5-Bromo-N-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}carbamothioyl)-2-furamide

• Key Differences :
  • Replaces the sulfonamide with a thiourea linker.
  • Introduces a methylpiperidine sulfonyl group instead of a furan-carbonyl-piperidine.

Comparative Analysis of Key Properties

Property	Target Compound	Compound A	Compound B	Compound C
Molecular Weight	~435 g/mol (estimated)	~580 g/mol	~420 g/mol	~470 g/mol
Core Structure	Methoxybenzene sulfonamide + piperidine-furan carbonyl	Indoline sulfonamide	Pyridine sulfonamide	Thiourea-furamide
Key Substituents	Fluoro, methoxy, furan-3-carbonyl	Bromo, chloro, trifluoromethyl	Bromo, difluoro	Bromo, methylpiperidine
Predicted Solubility	Moderate (logP ~3.5)	Low (logP ~4.2)	High (logP ~2.8)	Moderate (logP ~3.7)
Biological Target	Proteases/Kinases (inferred)	Autophagy inhibitors	Kinases (hypothesized)	Enzyme inhibitors (broad)

Mechanistic and Functional Insights

• Target Compound : The furan-3-carbonyl group may engage in π-π stacking or hydrogen bonding with catalytic residues in enzymes, while the methoxy group modulates electron density on the benzene ring .
• Compound A: The trifluoromethyl group in Compound A enhances hydrophobic interactions, making it a potent autophagy inhibitor with IC50 values in the nanomolar range .
• Compound B : The difluoro substitution in Compound B improves binding affinity for ATP-binding pockets in kinases but may increase off-target effects due to heightened electronegativity .

Q & A

Q. What analytical approaches resolve conflicting bioactivity data across studies?

• Answer : Cross-validate using:
• Dose-response curves : Ensure IC$_{50}$ values are calculated from ≥3 independent replicates .
• Off-target screening : Use kinase profiling panels to rule out nonspecific inhibition .
• Metabolite identification : Incubate with liver microsomes to assess if active metabolites contribute to discrepancies .